Cas no 1214345-26-2 (3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine)

3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine is a heterocyclic aromatic compound featuring a bipyridyl core with a trifluoromethyl substituent on one of the phenyl rings. The presence of the pyridine moieties enhances its potential as a versatile building block in coordination chemistry and catalysis, while the electron-withdrawing trifluoromethyl group improves its stability and reactivity in cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research due to its ability to modulate electronic and steric properties in ligand design. Its rigid, planar structure also makes it suitable for applications in materials science, such as organic semiconductors or metal-organic frameworks (MOFs). The compound exhibits high purity and well-defined structural characteristics, ensuring reproducibility in synthetic applications.

3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine structure

1214345-26-2 structure

Product Name:3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine

CAS No:1214345-26-2

MF:C₁₇H₁₁F₃N₂

MW:300.277854204178

CID:4791581

Update Time:2025-07-02

3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(2-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine
- 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine
- Inchi： 1S/C17H11F3N2/c18-17(19,20)14-5-6-15(12-3-1-7-21-10-12)16(9-14)13-4-2-8-22-11-13/h1-11H
- InChI Key： OVMSKWSWEZKERO-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C2C=NC=CC=2)C(C2C=NC=CC=2)=C1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 358
XLogP3: 3.9
Topological Polar Surface Area: 25.8

3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013006712-250mg	3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine	1214345-26-2	97%	250mg	$484.80	2023-09-04
Alichem	A013006712-500mg	3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine	1214345-26-2	97%	500mg	$806.85	2023-09-04
Alichem	A013006712-1g	3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine	1214345-26-2	97%	1g	$1564.50	2023-09-04

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Additional information on 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine (CAS: 1214345-26-2)

In recent years, the compound 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine (CAS: 1214345-26-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and bipyridyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and kinase pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel palladium-catalyzed cross-coupling approach that achieved a 78% yield, significantly higher than previous methods. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's metabolic stability and binding affinity to target proteins, making it a valuable scaffold for drug discovery.

Biological evaluations of this compound have revealed its potent inhibitory activity against several kinases, including JAK2 and EGFR, which are implicated in cancer and inflammatory diseases. In vitro studies demonstrated IC50 values in the low nanomolar range, suggesting high specificity and efficacy. Additionally, molecular docking simulations have elucidated the binding interactions between 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine and the ATP-binding sites of these kinases, providing insights for further structural optimization.

Recent preclinical studies have explored the therapeutic potential of this compound in oncology. A 2024 study published in Cancer Research reported that 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine effectively suppressed tumor growth in xenograft models of non-small cell lung cancer (NSCLC) by inhibiting EGFR signaling pathways. The compound also exhibited favorable pharmacokinetic properties, including oral bioavailability and a half-life suitable for once-daily dosing, positioning it as a promising candidate for clinical development.

Beyond oncology, researchers have investigated the anti-inflammatory properties of this molecule. A study in Nature Chemical Biology highlighted its ability to modulate NF-κB signaling, a key pathway in chronic inflammatory conditions such as rheumatoid arthritis. The trifluoromethyl group was found to play a critical role in stabilizing the compound's interaction with the IKK complex, thereby enhancing its inhibitory effects.

In conclusion, 3-(2-(Pyridin-3-yl)-4-(trifluoromethyl)phenyl)pyridine (CAS: 1214345-26-2) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in combination therapies. With its robust synthetic accessibility and promising biological profile, this compound is poised to make significant contributions to the development of next-generation therapeutics.